Cas no 132577-23-2 (Butanoic acid, 2-[(4-hydroxyphenyl)hydrazono]-3-oxo-, ethyl ester)
![Butanoic acid, 2-[(4-hydroxyphenyl)hydrazono]-3-oxo-, ethyl ester structure](https://www.kuujia.com/scimg/cas/132577-23-2x300.png)
132577-23-2 structure
Product Name:Butanoic acid, 2-[(4-hydroxyphenyl)hydrazono]-3-oxo-, ethyl ester
CAS No:132577-23-2
Molecular Formula:C12H14N2O4
Molecular Weight:0
CID:1231006
Butanoic acid, 2-[(4-hydroxyphenyl)hydrazono]-3-oxo-, ethyl ester Properties
Names and Identifiers
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- Butanoic acid, 2-[(4-hydroxyphenyl)hydrazono]-3-oxo-, ethyl ester
- ethyl 2-[(4-hydroxyphenyl)hydrazinylidene]-3-oxobutanoate
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- InChIKey: LHCCVJIVDUBHRD-CNLUSAEGSA-N
- Inchi: 1S/C12H14N2O4/c1-3-18-12(17)11(8(2)15)14-13-9-4-6-10(16)7-5-9/h4-7,15-16H,3H2,1-2H3/b11-8?,14-13+
- SMILES: O(C(C(=C(C([H])([H])[H])O[H])/N=N/C1C([H])=C([H])C(=C([H])C=1[H])O[H])=O)C([H])([H])C([H])([H])[H]
Computed Properties
- Exact Mass: 250.09542
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 5
- Monoisotopic Mass: 250.095357g/mol
- Heavy Atom Count: 18
- Complexity: 344
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.9
- Topological Polar Surface Area: 91.5
- Molecular Weight: 250.25g/mol
Experimental Properties
- LogP: 1.38520
- PSA: 87.99
- Refractive Index: 1.552
- Boiling Point: 395.1±44.0 °C at 760 mmHg
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
- Flash Point: 192.7±28.4 °C
- Density: 1.2±0.1 g/cm3
Butanoic acid, 2-[(4-hydroxyphenyl)hydrazono]-3-oxo-, ethyl ester Suppliers
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(CAS:132577-23-2)
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Butanoic acid, 2-[(4-hydroxyphenyl)hydrazono]-3-oxo-, ethyl ester Related Literature
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1. Front cover
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Huanhuan Qi,Jun Bao,Guohua An,Gang Ouyang,Pengling Zhang,Chao Wang,Hanjie Ying,Pingkai Ouyang,Bo Ma,Qi Zhang Mol. BioSyst., 2016,12, 2265-2275
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David Sobransingh,Angel E. Kaifer Chem. Commun., 2005, 5071-5073
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Gustavo A. Núñez,María I. Briceño,Takeshi Asa Energy Environ. Sci., 2010,3, 629-640
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Shantanu Misra,Bartlomiej Wiendlocha,Soufiane El Oualid,Anne Dauscher,Bertrand Lenoir,Christophe Candolfi J. Mater. Chem. A, 2024,12, 1166-1175
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Friedrich Erben,Dennis Kleeblatt,Marcel Sonneck,Martin Hein,Holger Feist,Thomas Fahrenwaldt,Christine Fischer,Abdul Matin,Jamshed Iqbal,Michael Plötz,Jürgen Eberle Org. Biomol. Chem., 2013,11, 3963-3978
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7. Back cover
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Po-Hsuan Wang,Shih-Pin Chen,Chun-Hao Su,Ying-Chih Liao RSC Adv., 2015,5, 98412-98418
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Wenbin Fan,Hongping Deng,Lijuan Zhu,Chunlai Tu,Yue Su,Leilei Shi,Jiapei Yang,Linzhu Zhou,Li Xu,Xinyuan Zhu Biomater. Sci., 2019,7, 2421-2429
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10. Siloxane tethered perylene diimide: from monotropic phase structures to tunable photoconductivity†Dan Zhang,Jie Liu,Si-Yu Gao,Maxim V. Bermeshev,Zhijian Chen J. Mater. Chem. C, 2021,9, 9236-9241
132577-23-2 (Butanoic acid, 2-[(4-hydroxyphenyl)hydrazono]-3-oxo-, ethyl ester) Related Products
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